Cas no 57434-96-5 (Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride)

Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride structure
57434-96-5 structure
Product Name:Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride
CAS No:57434-96-5
MF:C11H10ClNO2
MW:223.655601978302
CID:345366
PubChem ID:20026880
Update Time:2025-04-19

Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride
    • 1-(8-hydroxyquinolin-5-yl)ethanone,hydrochloride
    • 5-Acetyl-8-hydroxyquinoline hydrochloride
    • CHEMBL3251405
    • 1-(8-Hydroxyquinolin-5-yl)ethan-1-one--hydrogen chloride (1/1)
    • DTXSID40601792
    • 57434-96-5
    • CMMQQJLOZBNXKC-UHFFFAOYSA-N
    • SCHEMBL3310696
    • Inchi: 1S/C11H9NO2.ClH/c1-7(13)8-4-5-10(14)11-9(8)3-2-6-12-11;/h2-6,14H,1H3;1H
    • InChI Key: CMMQQJLOZBNXKC-UHFFFAOYSA-N
    • SMILES: Cl.OC1=CC=C(C(C)=O)C2=CC=CN=C21

Computed Properties

  • Exact Mass: 223.0401
  • Monoisotopic Mass: 223.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

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